Cas no 893612-42-5 (9(10H)-Acridinone,5-amino-2-methyl-)

• Product Name: 9(10H)-Acridinone,5-amino-2-methyl-
• CAS No: 893612-42-5
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD08056181
• CID: 714561
• PubChem ID: 16740455
• Update Time: 2025-06-10

9(10H)-Acridinone,5-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone,5-amino-2-methyl-
• 5-AMINO-2-METHYL-10H-ACRIDIN-9-ONE
• 5-amino-2-methyl-9,10-dihydroacridin-9-one
• 9(10H)-Acridinone,5-amino-2-methyl
• GL-0644
• 5-Amino-2-methylacridin-9(10H)-one
• MFCD08056181
• DTXSID70587515
• AKOS005256866
• 893612-42-5

• MDL： MFCD08056181
• Inchi： 1S/C14H12N2O/c1-8-5-6-12-10(7-8)14(17)9-3-2-4-11(15)13(9)16-12/h2-7H,15H2,1H3,(H,16,17)
• InChI Key： KWQLKOXCUHPUBG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2NC2C=CC(C)=CC=21)N

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 58.88000
• LogP: 3.15310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 9(10H)-Acridinone,5-amino-2-methyl-

Introduction to 9(10H)-Acridinone,5-amino-2-methyl- (CAS No. 893612-42-5) and Its Emerging Applications in Chemical Biology

9(10H)-Acridinone,5-amino-2-methyl-, identified by the chemical identifier CAS No. 893612-42-5, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the acridinone class, a family of molecules known for their broad spectrum of pharmacological effects, including antimicrobial, antiviral, and anticancer properties. The presence of both an amino group at the 5-position and a methyl group at the 2-position contributes to its distinct chemical reactivity and biological functionality, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural framework of 9(10H)-Acridinone,5-amino-2-methyl- incorporates a nitrogen-containing seven-membered ring, which is a hallmark of acridine derivatives. This core structure is further modified by substituents that enhance its pharmacological profile. The amino group at the 5-position serves as a potential site for hydrogen bonding interactions with biological targets, while the methyl group at the 2-position influences the compound's solubility and metabolic stability. These structural features make 9(10H)-Acridinone,5-amino-2-methyl- a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in acridinone derivatives due to their ability to modulate various biological pathways. One of the most notable areas of research involves their potential applications in oncology. Studies have demonstrated that acridinone-based compounds can interfere with DNA replication and transcription by binding to specific nucleotide sequences, thereby inhibiting cancer cell proliferation. The amino and methyl substituents in 9(10H)-Acridinone,5-amino-2-methyl- may enhance its ability to interact with DNA-binding proteins and enzymes, making it a candidate for development as an anticancer agent.

Additionally, 9(10H)-Acridinone,5-amino-2-methyl- has shown promise in antimicrobial applications. The unique electronic properties of the acridine core allow it to disrupt bacterial cell membranes and inhibit essential metabolic processes. Recent research has highlighted the compound's efficacy against multidrug-resistant bacterial strains, suggesting its potential as an alternative treatment for infections caused by resistant pathogens. The combination of structural features such as the amino group and methyl group may contribute to its broad-spectrum antimicrobial activity by enabling multiple modes of interaction with bacterial targets.

The synthesis of 9(10H)-Acridinone,5-amino-2-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the acridinone core efficiently. The introduction of the amino and methyl groups at specific positions on the ring requires precise control over reaction conditions to avoid unwanted side products. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

In vitro studies have begun to elucidate the mechanism of action of 9(10H)-Acridinone,5-amino-2-methyl-, revealing its potential as a modulator of cellular processes. For instance, preliminary data suggest that this compound can inhibit kinases involved in cell signaling pathways relevant to cancer progression. By binding to these kinases, it may disrupt aberrant signaling cascades that drive tumor growth and metastasis. Furthermore, its ability to interact with DNA may lead to induction of apoptosis in cancer cells, providing a dual mechanism of action that could enhance therapeutic efficacy.

The pharmacokinetic properties of 9(10H)-Acridinone,5-amino-2-methyl- are also under investigation to assess its suitability for clinical application. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of drug efficacy and safety. Computational modeling techniques have been used to predict how structural modifications affect these properties, guiding efforts to optimize the compound's pharmacokinetic profile. These studies aim to identify analogs with improved pharmacokinetic characteristics while maintaining or enhancing biological activity.

Future directions in research on 9(10H)-Acridinone,5-amino-2-methyl- include exploring its potential in combination therapies with other anticancer agents or antimicrobial drugs. Combination therapy is often more effective than single-agent treatment because it can target multiple pathways or reduce the likelihood of resistance development. Preclinical studies are being designed to evaluate whether this compound can synergize with existing therapies or act as a standalone treatment in specific disease contexts.

The development of novel drug candidates like 9(10H)-Acridinone,5-amino-2-methyl- relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Advances in high-throughput screening technologies have accelerated the process of identifying bioactive compounds from large libraries. However, rigorous validation through preclinical studies is essential before moving into clinical trials. These studies not only assess safety but also determine optimal dosing regimens and identify potential toxicities associated with long-term use.

The impact of such research extends beyond academic curiosity; it holds significant implications for public health by providing new tools for treating diseases that remain challenging despite existing treatments. The versatility of 9(10H)-Acridinone,5-amino-2-methyl-, as demonstrated by its diverse applications in oncology and antimicrobial research underscores its importance as a chemical biology toolkit component that could inspire future discoveries across multiple therapeutic areas.